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Cat. No.: B12377131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Guanosine Diphosphate-Functionalized Azido-PEG4-Biotin (GDP-FAzP4Biotin) is a complex,

multi-functional molecular probe designed for advanced biochemical and cell biology research.

This molecule incorporates a guanosine diphosphate (GDP) head group, a farnesyl-azido-

phosphate analog, a polyethylene glycol (PEG4) spacer, and a biotin tail. This unique

combination of moieties makes it a valuable tool for investigating protein-protein interactions,

enzymatic mechanisms, and for the development of targeted therapeutics. This guide provides

a comprehensive overview of its structure, properties, and potential applications, complete with

detailed diagrams and hypothetical experimental protocols based on analogous compounds.

Molecular Structure and Properties
GDP-FAzP4Biotin is a chemically synthesized molecule that does not occur naturally. Its

structure is designed to serve as a substrate analog for enzymes that recognize GDP,

particularly those involved in prenylation, such as farnesyltransferases. The presence of an

azide group allows for bio-orthogonal "click" chemistry reactions, while the biotin moiety

enables highly specific detection and purification via streptavidin binding.

Chemical Structure
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The structure of GDP-FAzP4Biotin can be elucidated from its SMILES (Simplified Molecular-

Input Line-Entry System) notation: O=C1NC(N)=NC2=C1N=CN2[C@@H]3O--INVALID-LINK--

COCCOCCOCCOCCNC(CCCC[C@H]6[C@]7([H])--INVALID-LINK--=O)([H])CS6)=O)--

INVALID-LINK----INVALID-LINK--[C@@H]4O)(O)=O)(O)=O)--INVALID-LINK--[C@H]3O. This

complex string represents a molecule composed of:

Guanosine Diphosphate (GDP): The core nucleotide that provides specificity for GDP-

binding proteins.

Farnesyl-Azido-Phosphate Analog: The "FAzP" portion is inferred to be a farnesyl

diphosphate analog where a terminal group has been replaced with an azido-functionalized

linker. This allows the molecule to act as a substrate for enzymes like farnesyltransferase.

PEG4 Linker: The "P4" likely refers to a tetra-polyethylene glycol spacer. This linker

increases the distance between the functional ends of the molecule, enhancing flexibility and

reducing steric hindrance.

Biotin: A vitamin that binds with extremely high affinity to streptavidin, facilitating detection

and purification.

Physicochemical Properties
The quantitative properties of GDP-FAzP4Biotin are summarized in the table below. These

have been primarily sourced from supplier data sheets and public chemical databases.
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Property Value Source

Molecular Formula C37H59N11O21P2S MCE Datasheet

Molecular Weight 1087.94 g/mol MCE Datasheet

CAS Number 2762518-71-6 MCE Datasheet

Appearance White to off-white solid Inferred

Solubility
Soluble in aqueous buffers

(e.g., PBS, Tris)
Inferred

Storage Conditions
Store at -20°C to -80°C,

protect from light
Inferred

Excitation/Emission Not intrinsically fluorescent Inferred

Synthesis and Bioconjugation
While a specific, published synthesis protocol for GDP-FAzP4Biotin is not readily available, a

plausible chemoenzymatic approach can be inferred from the synthesis of similar GDP-sugar

analogs and biotinylated probes.

Hypothetical Synthesis Workflow
The synthesis would likely involve a multi-step process combining organic chemistry and

enzymatic reactions.
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Hypothetical Synthesis Workflow for GDP-FAzP4Biotin

Chemical Synthesis

Enzymatic Synthesis

Farnesol Derivative

Phosphorylation

Azido-PEG4-Biotin Linker

Farnesyl-Azido-PEG4-Biotin Monophosphate

Coupling

GDP-Mannose Pyrophosphorylase (or similar)

GTP

GDP-FAzP4Biotin
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Farnesyltransferase Activity Assay Workflow

Incubate FTase with Target Protein and GDP-FAzP4Biotin

Azide-labeled Target Protein

FTase-mediated transfer

Click Chemistry with Alkyne-Fluorophore

Fluorescently Labeled Target Protein

SDS-PAGE and In-Gel Fluorescence Western Blot with Streptavidin-HRP
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Pull-down of Farnesylated Proteins Workflow

Treat Cells with GDP-FAzP4Biotin

Cell Lysis

Incubate Lysate with Streptavidin Beads

Wash Beads

Elute Bound Proteins

Mass Spectrometry or Western Blot
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Ras Signaling Pathway and Farnesylation

Cell Membrane

Membrane-associated Ras

Receptor Tyrosine Kinase

Grb2

SOS

Ras-GDP (inactive)

Ras-GTP (active)

GEF

Farnesyltransferase

Raf Biotinylated Ras

Farnesylation

GDP-FAzP4Biotin

Membrane Localization

MEK

ERK

Gene Transcription
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To cite this document: BenchChem. [An In-depth Technical Guide to GDP-FAzP4Biotin:
Structure, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377131#gdp-fazp4biotin-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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